Cas no 2228218-45-7 (3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid)

3-{1-(tert-Butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its key structural features include a tert-butoxycarbonyl (Boc)-protected piperidine moiety and a 2-hydroxy-2-methylpropanoic acid group, which enhance its utility in peptide coupling and chiral synthesis. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The hydroxyl and carboxylic acid functionalities provide additional reactivity for further derivatization. This compound is valued for its compatibility with diverse reaction conditions and its role in constructing complex molecular architectures, making it a valuable reagent in medicinal chemistry and drug development.

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid structure

2228218-45-7 structure

Product Name:3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid

CAS No:2228218-45-7

MF:C₁₄H₂₅NO₅

MW:287.352004766464

CID:5783637

PubChem ID:165828009

Update Time:2025-06-07

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2228218-45-7
- EN300-1879086
- 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid
- 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid
- Inchi： 1S/C14H25NO5/c1-13(2,3)20-12(18)15-7-5-10(6-8-15)9-14(4,19)11(16)17/h10,19H,5-9H2,1-4H3,(H,16,17)
- InChI Key： OXGQKOCRXRYCMC-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)(C)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 287.17327290g/mol
Monoisotopic Mass: 287.17327290g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 87.1Å²

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxy-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1879086-0.05g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	0.05g	$948.0	2023-09-18
Enamine	EN300-1879086-0.1g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	0.1g	$993.0	2023-09-18
Enamine	EN300-1879086-0.25g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	0.25g	$1038.0	2023-09-18
Enamine	EN300-1879086-0.5g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	0.5g	$1084.0	2023-09-18
Enamine	EN300-1879086-1.0g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	1g	$1256.0	2023-06-01
Enamine	EN300-1879086-2.5g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	2.5g	$2211.0	2023-09-18
Enamine	EN300-1879086-5.0g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	5g	$3645.0	2023-06-01
Enamine	EN300-1879086-10.0g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	10g	$5405.0	2023-06-01
Enamine	EN300-1879086-1g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	1g	$1129.0	2023-09-18
Enamine	EN300-1879086-5g	3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxy-2-methylpropanoic acid	2228218-45-7	5g	$3273.0	2023-09-18